Cas no 2171876-07-4 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4,4-dimethylpentanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4,4-dimethylpentanoic acid
• CAS No: 2171876-07-4
• MF: C₂₆H₂₇N₃O₅S
• MW: 493.574685335159
• CID: 6520995
• PubChem ID: 165824839
• Update Time: 2025-06-26

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4,4-dimethylpentanoic acid
• 2171876-07-4
• EN300-1560340
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}-4,4-dimethylpentanoic acid

• Inchi： 1S/C26H27N3O5S/c1-26(2,3)21(12-22(30)31)28-23(32)20-13-27-24(35-20)29-25(33)34-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,13,19,21H,12,14H2,1-3H3,(H,28,32)(H,30,31)(H,27,29,33)
• InChI Key： RUSRPMNATVFNPN-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(NC(CC(=O)O)C(C)(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 493.16714214g/mol
• Monoisotopic Mass: 493.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 146Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4,4-dimethylpentanoic acid

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4,4-dimethylpentanoic acid: A Comprehensive Overview

The compound with CAS No 2171876-07-4, known as 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4,4-dimethylpentanoic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a thiazole ring, and a pentanoic acid moiety. The presence of these functional groups makes it a versatile building block in the synthesis of bioactive molecules.

The Fmoc group is a well-known protecting group in peptide synthesis, and its inclusion in this compound suggests potential applications in the synthesis of peptides or other nitrogen-containing compounds. The thiazole ring, on the other hand, is a heterocyclic structure that is often associated with pharmacological activity. Recent studies have highlighted the role of thiazole-containing compounds in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial activities.

The pentanoic acid moiety adds another layer of functionality to this compound. Carboxylic acids are common in biological systems and are often involved in metabolic pathways or as components of larger biomolecules. The combination of these groups in a single molecule creates a platform for exploring diverse chemical reactions and biological interactions.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The Fmoc group can be introduced via nucleophilic substitution or amide bond formation, while the thiazole ring can be synthesized using various cyclization techniques. The pentanoic acid portion can be incorporated through esterification or other carboxylation methods. Recent advancements in catalytic methods and green chemistry have made these syntheses more efficient and environmentally friendly.

From a pharmacological perspective, this compound has shown promise as an intermediate in the development of novel therapeutic agents. For instance, its Fmoc group allows for controlled deprotection during peptide synthesis, which is crucial for constructing complex peptide structures with high precision. Additionally, the thiazole ring's inherent reactivity makes it a valuable component in medicinal chemistry campaigns targeting specific biological pathways.

Recent research has also explored the use of this compound in the context of drug delivery systems. Its structural flexibility enables it to serve as a carrier or stabilizer for bioactive molecules, enhancing their solubility and bioavailability. Furthermore, studies have demonstrated that this compound exhibits moderate anti-inflammatory activity in vitro, suggesting potential applications in treating inflammatory diseases.

In conclusion, the compound with CAS No 2171876-07-4 represents a multifaceted molecule with significant potential in organic synthesis and drug discovery. Its unique combination of functional groups positions it as a valuable tool for chemists and pharmacologists alike. As research continues to uncover new applications and mechanisms of action for this compound, its role in advancing therapeutic development is likely to grow.